Catalysis by cobalto-cyano complexes in non-aqueous solvents
Discussions of the Faraday Society Pub Date: DOI: 10.1039/DF9684600110
Abstract
The chemistry and catalytic properties of cyano cobaltate (II) anion in non-aqueous solvents such as ethanol or acetic acid have been investigated. In ethanol the hydrogenation catalysis proceeds without the “ageing process” which occurs in water. The rate of hydrogen absorption by [Co(CN)5]3– is slow in anhydrous solvents and increases by increasing the water concentration. The selective hydrogenation, in ethanol, of cyclopentadiene and related dienic substrates has been investigated. The oxidative properties towards olefins of the hydroperoxide [Co(CN)5OOH]3– have been studied in water and in acetic acid.
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